Cas no 2024663-67-8 (1-(1-methylpyrrolidin-3-yl)methyl-1H-1,2,3-triazol-4-amine)

• Product Name: 1-(1-methylpyrrolidin-3-yl)methyl-1H-1,2,3-triazol-4-amine
• CAS No: 2024663-67-8
• MF: C₈H₁₅N₅
• MW: 181.238200426102
• CID: 5602793
• PubChem ID: 165481326
• Update Time: 2025-06-12

1-(1-methylpyrrolidin-3-yl)methyl-1H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1113937
• 2024663-67-8
• 1-[(1-methylpyrrolidin-3-yl)methyl]-1H-1,2,3-triazol-4-amine
• 1-(1-methylpyrrolidin-3-yl)methyl-1H-1,2,3-triazol-4-amine

• Inchi： 1S/C8H15N5/c1-12-3-2-7(4-12)5-13-6-8(9)10-11-13/h6-7H,2-5,9H2,1H3
• InChI Key： ZAYYKOFQQZYPLV-UHFFFAOYSA-N
• SMILES： N1(C)CCC(CN2C=C(N)N=N2)C1

Computed Properties

• Exact Mass: 181.13274550g/mol
• Monoisotopic Mass: 181.13274550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 60Ų

Additional information on 1-(1-methylpyrrolidin-3-yl)methyl-1H-1,2,3-triazol-4-amine

Research Briefing on 1-(1-methylpyrrolidin-3-yl)methyl-1H-1,2,3-triazol-4-amine (CAS: 2024663-67-8): Recent Advances and Applications

The compound 1-(1-methylpyrrolidin-3-yl)methyl-1H-1,2,3-triazol-4-amine (CAS: 2024663-67-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest studies and developments related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the importance of the triazole moiety in the structure of 1-(1-methylpyrrolidin-3-yl)methyl-1H-1,2,3-triazol-4-amine, which is known for its ability to participate in hydrogen bonding and π-π stacking interactions. These properties make the compound a promising scaffold for the development of novel bioactive molecules. Researchers have successfully synthesized this compound using click chemistry approaches, which offer high yields and excellent regioselectivity. The synthetic routes and optimization strategies have been detailed in several recent publications, providing valuable insights for further scale-up and modification.

In terms of biological activity, preliminary in vitro studies have demonstrated that 1-(1-methylpyrrolidin-3-yl)methyl-1H-1,2,3-triazol-4-amine exhibits moderate inhibitory effects against certain kinase targets, which are implicated in various diseases, including cancer and inflammatory disorders. Molecular docking simulations have further elucidated the binding modes of this compound within the active sites of these kinases, suggesting potential avenues for structure-activity relationship (SAR) studies. These findings are supported by recent patent filings, which indicate growing commercial interest in this compound as a lead structure for drug development.

Moreover, the compound's pharmacokinetic properties, such as solubility and metabolic stability, have been investigated in preclinical models. While the results are promising, further optimization is required to enhance its drug-like properties. Recent advancements in prodrug strategies and formulation technologies may offer solutions to these challenges, as evidenced by ongoing research in this area.

In conclusion, 1-(1-methylpyrrolidin-3-yl)methyl-1H-1,2,3-triazol-4-amine represents a versatile and promising candidate for further exploration in medicinal chemistry. Its unique structural features, combined with its demonstrated biological activity, make it a valuable tool for drug discovery. Future research should focus on expanding its therapeutic potential through targeted modifications and comprehensive preclinical evaluations. This briefing underscores the importance of continued investment in the study of this compound and its derivatives to unlock their full potential in addressing unmet medical needs.